3-(benzyloxy)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-3-phenylmethoxybenzamide
• InChI: InChI=1S/C21H15ClF3NO2/c22-18-10-9-16(21(23,24)25)12-19(18)26-20(27)15-7-4-8-17(11-15)28-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,26,27)
• InChI Key: XHURJIVGXQNHDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C21H15ClF3NO2
• Molecular Weight: 405.8 g/mol

Description

3-(benzyloxy)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide, also known as BTF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(benzyloxy)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide is not fully understood, but it is believed to act by inhibiting certain enzymes or pathways involved in the growth and survival of cancer cells, inflammation, and bacterial growth. Further research is needed to elucidate the exact mechanism of action of 3-(benzyloxy)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide.
Biochemical and Physiological Effects
3-(benzyloxy)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit bacterial growth. 3-(benzyloxy)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has also been found to have low toxicity in animal models, indicating its potential as a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

3-(benzyloxy)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and potential for various applications. However, its limitations include its relatively low solubility in water and its limited stability in certain conditions, which may affect its effectiveness in certain experiments.

Future Directions

There are several future directions for the research and development of 3-(benzyloxy)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide. One potential direction is to further investigate its anticancer properties and potential use in cancer therapy. Another direction is to explore its potential as an anti-inflammatory and antibacterial agent. Additionally, further research is needed to elucidate its exact mechanism of action and to optimize its synthesis and formulation for various applications.

Synthesis Methods

The synthesis of 3-(benzyloxy)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide involves the reaction of 2-chloro-5-(trifluoromethyl)aniline with benzoyl chloride in the presence of a base such as potassium carbonate. The resulting benzoyl derivative is then treated with benzyl alcohol in the presence of a catalyst such as palladium on carbon to yield 3-(benzyloxy)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide.

Scientific Research Applications

3-(benzyloxy)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has shown promising results in various scientific research applications. It has been studied for its potential use as an anticancer agent, as it has been found to inhibit the growth of cancer cells in vitro and in vivo. 3-(benzyloxy)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has also been investigated for its potential as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models. Additionally, 3-(benzyloxy)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has been studied for its potential as an antibacterial agent, as it has been found to exhibit antibacterial activity against various strains of bacteria.